(E)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-fluoro-3-nitrophenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(4-fluoro-3-nitroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H15FN4O4S/c1-28-18-6-3-12(7-19(18)29-2)16-11-30-20(24-16)13(9-22)10-23-14-4-5-15(21)17(8-14)25(26)27/h3-8,10-11,23H,1-2H3/b13-10+
• InChI Key: OLPBSTOOGDNZID-JLHYYAGUSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=C(C=C3)F)[N+](=O)[O-])C#N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC(=C(C=C3)F)[N+](=O)[O-])/C#N)OC
• Molecular Formula: C20H15FN4O4S
• Molecular Weight: 426.4 g/mol

Description

(E)-2-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-((4-fluoro-3-nitrophenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C20H15FN4O4S and its molecular weight is 426.42. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Analysis

• The compound has been utilized in the synthesis of derivatives, with one study detailing the reduction of similar acrylonitriles leading to derivatives confirmed by X-ray diffraction analysis (Frolov et al., 2005).
• Another study focused on the synthesis and crystal structure of related compounds, with X-ray crystallography used to determine molecular structures (Shinkre et al., 2008).

2. Applications in Biochemistry and Medicine

• Research has explored the use of similar compounds as inhibitors of kynurenine 3-hydroxylase, with high-affinity inhibition demonstrated, suggesting potential applications in understanding neuronal injury (Röver et al., 1997).
• In the field of cancer research, analogs of this compound have been synthesized and evaluated for cytotoxic activity against human cancer cell lines, indicating their potential as anticancer agents (Kamal et al., 2014).

3. Chemosensor Applications

• A study on novel benzimidazoles and benzimidazoquinolines, which share structural similarities, described their use as potential chemosensors for different cations, highlighting the utility in detecting metal ions (Hranjec et al., 2012).

4. Fungicidal Activity

• Research involving analogs of this compound has demonstrated fungicidal activity, particularly against Colletotrichum gossypii, suggesting its potential use in agricultural applications (Shen De-long, 2010).